Glutathione-responsive nanoscale MOFs for effective intracellular delivery of the anticancer drug 6-mercaptopurine†

Chemical Communications Pub Date: 2020-04-30 DOI: 10.1039/D0CC02872J

Abstract

A glutathione-triggered drug delivery system (DDS) based on nanoscale metalā€“organic frameworks (NMOFs) is developed, which features an intracellular redox-responsive release of an anticancer drug. Compared to normal cells, the current NMOF-based DDS has 3-fold higher cytotoxicity to cancer cells, prefiguring its great potential for selective cancer therapy.

Graphical abstract: Glutathione-responsive nanoscale MOFs for effective intracellular delivery of the anticancer drug 6-mercaptopurine
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